N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H13N5O4S/c24-16(12-6-7-28-10-12)22-18-20-13(9-26-18)17(25)19-8-14-21-15(23-27-14)11-4-2-1-3-5-11/h1-7,9-10H,8H2,(H,19,25)(H,20,22,24)
• InChI Key: LQKWXKYYSPVRHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=COC(=N3)NC(=O)C4=CSC=C4
• Molecular Formula: C18H13N5O4S
• Molecular Weight: 395.4 g/mol

Description

N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H13N5O4S and its molecular weight is 395.39. The purity is usually 95%.
BenchChem offers high-quality N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Evaluation

• Design and Synthesis : A series of compounds related to the specified chemical structure have been designed and synthesized, demonstrating potential anticancer activities. For instance, compounds were synthesized starting from certain acids and evaluated against various cancer cell lines, showing moderate to excellent activity compared to etoposide, a reference drug (Ravinaik et al., 2021).

Antimicrobial Activities

• Broad Spectrum Antimicrobial Agents : Research has been conducted on similar compounds, showing significant antimicrobial activities against bacterial and fungal strains. This includes novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes synthesized and evaluated for their antimicrobial effectiveness (Babu et al., 2012).

Antitumor Agents

• Potential Antitumor Applications : Nitrogen heterocycles containing N-(p-bromophenyl) carboxamide moiety, such as benzimidazole, benzoxazine, oxadiazole, and triazole compounds, were synthesized and evaluated for their anticancer activity against MCF-7 cell line, with some compounds showing potent cytotoxic activities (Bakare, 2021).

Chemoselective Synthesis

• Innovative Synthesis Techniques : Efficient routes have been developed for the synthesis of 2-phenyl/(2-thienyl)-5-(het)aryl/(methylthio)-4-functionalized thiazoles through chemoselective thionation-cyclization of functionalized enamides mediated by Lawesson's reagent. These methods enable the introduction of diverse functional groups, expanding the utility of such compounds in scientific research (Kumar et al., 2013).